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Compound of Interest

Compound Name: 5-Cyclopropyl-1H-imidazole

CAS No.: 89830-98-8

Cat. No.: B2390454

Get Quote

Compound: 4-Cyclopropyl-1H-imidazole (Tautomer: 5-Cyclopropyl-1H-imidazole) CAS

Registry Number: 15514-24-6 Molecular Formula: C

H

N

Molecular Weight: 108.14 g/mol Appearance: Yellow to light brown viscous oil (or low-melting
solid)

Core Directive: Structural Dynamics & Tautomerism
Before analyzing spectral data, it is critical to understand the dynamic nature of this molecule.

Like all 4-substituted imidazoles, 4-cyclopropylimidazole exists in a rapid tautomeric equilibrium

between the 4-cyclopropyl and 5-cyclopropyl forms.

In Solution (NMR): The H-1 proton rapidly exchanges between N-1 and N-3. On the NMR

time scale, this often results in averaged signals for the ring carbons or broadened proton

signals, unless the solvent is highly polar (DMSO-d
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) or the sample is dry.

In Solid State/Crystals: The molecules usually adopt a single tautomeric form stabilized by

hydrogen bonding networks.

Tautomeric Equilibrium Diagram

Figure 1: Rapid tautomeric equilibrium of 4(5)-cyclopropylimidazole in solution.
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Synthesis & Preparation
To ensure the spectral data corresponds to a valid sample, the standard synthesis route

(Bredereck-like condensation) is provided. This method yields the HBr salt, which is neutralized

to the free base.

Protocol: Condensation of Bromoketone with
Formamidine

Precursor:2-Bromo-1-cyclopropylethanone (CAS 69267-75-0).

Reagent:Formamidine acetate (CAS 3473-63-0).

Solvent: Liquid Ammonia (or Ethanol under pressure).

Step-by-Step Workflow:

Condense anhydrous ammonia (~75 mL) into a pressure vessel containing formamidine

acetate (60 g, 0.58 mol) at -78 °C.

Add 2-bromo-1-cyclopropylethanone (10.2 g, 0.063 mol) dropwise.

Seal the vessel and allow it to warm to room temperature; stir for 12 hours.

Cool to -78 °C, open carefully, and evaporate ammonia.
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Purification: Extract residue with EtOAc, wash with brine, dry over Na

SO

. Purify via flash chromatography (DCM:MeOH).

Figure 2: Synthesis pathway via bromoketone cyclization.
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Spectral Analysis: Mass Spectrometry (MS)
The mass spectrum is the primary confirmation of the molecular weight and cyclopropyl

integrity.

Data Summary
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Ion Type m/z Value Interpretation

Molecular Ion (M+) 108.1

Parent molecule (C

H

N

).

Protonated Ion (M+H)+ 109.1
Observed in ESI/APCI modes

(Base Peak).

Fragment 67-68
Loss of Cyclopropyl radical (M

- 41) or Ring opening.

Fragment 81
Loss of HCN (M - 27),

characteristic of imidazoles.

Mechanistic Insight
M+H (109): In Electrospray Ionization (ESI), the imidazole nitrogen (N-3) is highly basic,

leading to a dominant [M+H]

peak.

Fragmentation: The cyclopropyl group is relatively stable but can undergo ring opening or

radical loss under high-energy Electron Impact (EI) conditions. The imidazole ring typically

cleaves via loss of HCN or nitriles.

Spectral Analysis: Nuclear Magnetic Resonance
(NMR)
H NMR Spectroscopy (400 MHz, CDCl )
Note: Chemical shifts may vary slightly based on concentration and water content due to

hydrogen bonding.
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Proton
Assignment

Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

H-2 (Imidazole) 7.55 - 7.65 Singlet (s) 1H -

H-5 (Imidazole) 6.75 - 6.85 Singlet (s) 1H -

NH (Imidazole) 9.0 - 11.0 Broad (br) 1H Exchangeable

CH (Cyclopropyl) 1.80 - 1.95 Multiplet (m) 1H -

CH

(Cyclopropyl)
0.80 - 0.95 Multiplet (m) 2H -

CH

(Cyclopropyl)
0.65 - 0.75 Multiplet (m) 2H -

Interpretation Guide:

Aromatic Region: You will observe two distinct singlets. H-2 (between the two nitrogens) is

more deshielded (~7.6 ppm) than H-5 (~6.8 ppm).

Cyclopropyl Region: The cyclopropyl protons appear as high-field multiplets. The methine

(CH) connected to the aromatic ring is shifted downfield (~1.85 ppm) compared to the

methylene (CH

) protons (< 1.0 ppm).

Solvent Effect: In DMSO-d

, the NH proton may appear as a broad singlet around 11.8–12.2 ppm. In CDCl

, it is often broad or invisible due to exchange.

C NMR Spectroscopy (100 MHz, CDCl )
C-2 (Imidazole): ~135.0 ppm (N=CH-N)

C-4 (Quaternary): ~138.0 - 140.0 ppm (Substituted carbon)
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C-5 (Imidazole): ~115.0 - 117.0 ppm (C=C-N)

Cyclopropyl CH: ~8.0 - 9.5 ppm

Cyclopropyl CH

: ~6.5 - 7.5 ppm

Spectral Analysis: Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the presence of the imidazole ring and the cyclopropyl C-H bonds.

Wavenumber (cm

)
Functional Group Vibrational Mode

3000 - 3100 Cyclopropyl C-H
Stretching (Characteristic

"strained" C-H)

2600 - 3000 Imidazole N-H
Broad stretching (Strong H-

bonding)

1580 - 1600 C=N / C=C
Ring stretching (Imidazole

skeleton)

1000 - 1050 Cyclopropyl Ring Ring deformation/breathing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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